Cas no 63676-27-7 (Benzo[b]thiophene, 2-(4-chlorophenyl)-)

• Product Name: Benzo[b]thiophene, 2-(4-chlorophenyl)-
• CAS No: 63676-27-7
• MF: C₁₄H₉ClS
• MW: 244.739261388779
• CID: 1667314
• PubChem ID: 13527233
• Update Time: 2025-04-21

Benzo[b]thiophene, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2-(4-chlorophenyl)-
• SCHEMBL11554791
• 2-(4-chlorophenyl)benzothiophene
• 63676-27-7
• 2-(4-chlorophenyl)-1-benzothiophene
• PTPMQRYMBBQNRO-UHFFFAOYSA-N
• HS-5260
• 2-(4-Chlorophenyl)-benzo[b]thiophene

• Inchi： 1S/C14H9ClS/c15-12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)16-14/h1-9H
• InChI Key： PTPMQRYMBBQNRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 244.01147
• Monoisotopic Mass: 244.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0